Cas no 1000577-85-4 (2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile)
1000577-85-4 structure
Product Name:2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile
CAS No:1000577-85-4
MF:C7H3ClFIN2
MW:296.467995882034
CID:3157532
PubChem ID:26598350
Update Time:2025-04-21
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile
- SB82583
- 1000577-85-4
- DTXSID701255825
- FS-6157
- AKOS027385735
-
- MDL: MFCD09800814
- Inchi: 1S/C7H3ClFIN2/c8-4-1-5(10)7(12)3(2-11)6(4)9/h1H,12H2
- InChI Key: SHKGZYTZNRSZAQ-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C(C#N)=C1N)F)Cl
Computed Properties
- Exact Mass: 295.90135Da
- Monoisotopic Mass: 295.90135Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Melting Point: 145-147°C
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035151-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
£179.00 | 2022-03-01 | |
| Fluorochem | 035151-5g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 5g |
£635.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1255556-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
$325 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255556-5g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 5g |
$1040 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255556-250mg |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 250mg |
$210 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1255556-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
$340 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1255556-5g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 5g |
$1095 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1255556-25g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 25g |
$4170 | 2025-02-26 | |
| A2B Chem LLC | AX92894-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
$275.00 | 2024-01-05 | |
| A2B Chem LLC | AX92894-5g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 5g |
$825.00 | 2024-01-05 |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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